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This guide provides a detailed comparison of two widely used soil fumigants, dazomet and

metam sodium, for the effective control of weeds. Both fumigants are valued for their broad-

spectrum activity, which extends to nematodes, fungi, and soil insects.[1][2] Their efficacy is

rooted in the production of the active biocidal compound, methyl isothiocyanate (MITC), upon

their decomposition in the soil.[1][2] This guide synthesizes experimental data to compare their

performance, details the methodologies for their application and evaluation, and visualizes key

processes to aid in research and development.

Performance Comparison
Dazomet and metam sodium are both pre-plant soil fumigants that ultimately rely on the

generation of MITC for their herbicidal activity.[1][2] However, their distinct physical forms and

application methods can influence their effectiveness based on soil conditions and target weed

species.

Dazomet is a granular fumigant that is broadcast onto the soil surface and then mechanically

incorporated.[2] This formulation, when properly mixed, can offer uniform distribution in the

upper soil layer.[2]

Metam sodium is typically available as a water-soluble liquid that is applied to the soil through

shank injection or chemigation.[2] Its liquid form may allow for deeper penetration into the soil

profile, particularly with sufficient irrigation.[2]
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Both fumigants necessitate sealing the soil surface after application, commonly with plastic

tarps or a water seal, to retain the volatile MITC gas and maximize its efficacy.[2]

Quantitative Data Summary
The following table summarizes quantitative data on the efficacy of dazomet and metam

sodium for weed control from various studies. Direct comparisons can be challenging due to

variations in experimental conditions, such as soil type, target weed species, and application

rates across different studies.
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Performance Metric Dazomet Metam Sodium
Study Details and
Remarks

Weed Control Efficacy

Generally lower

number of weeds at

comparable rates

compared to metam

sodium in the

uppermost soil layer.

[3]

Total number of

weeds declined as the

rate of application

increased.[3]

A study on vegetable

growers suggested

dazomet was more

effective in the topsoil,

possibly due to its

granular formulation

keeping it closer to the

surface.[3]

Weed Density (Weeds

per plot 23 months

post-application)

Not explicitly stated in

the provided study.

0 gallons/acre: 15025

gallons/acre: 2550

gallons/acre: 20100

gallons/acre: 18

Data from a lettuce

field trial. The

dominant weeds were

pineappleweed and

lambsquarter.[4]

Control of Specific

Weeds

Good weed control

maintained for eight

weeks in one study.[5]

At 450 l/ha, controlled

100% of red rice

initially, dropping to

92% after five weeks.

Less effective against

Heteranthera

reniformis,

Bulboschoenus

maritimus, and

Lindernia spp.[6]

Dazomet's efficacy

can be variable

depending on the

weed species.[7]

Metam sodium's

effectiveness against

Echinochloa crus-galli

improved with higher

rates.[6]

Impact on Soil

Microbial Population

Fumigation

significantly reduced

soil fungal diversity

and altered dominant

microbial populations.

[8] The effect on soil

microorganisms was

found to be temporary

in one study.[9]

Negatively affected

the diversity and

richness of soil

bacterial communities.

[8][10] Repeated

applications can lead

to accelerated

degradation of MITC

by soil microbes,

Both fumigants impact

soil microbial

communities.

Dazomet has been

shown to decrease

the relative

abundance of

pathogenic fungi like

Fusarium while

increasing biocontrol
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potentially reducing

efficacy over time.[7]

bacteria such as

Mortierella.[9]

Experimental Protocols
The following is a generalized experimental protocol for evaluating the efficacy of dazomet and

metam sodium for weed control, based on methodologies reported in the literature.

1. Site Preparation:

Establish experimental plots of a defined size (e.g., 12 feet wide by 20 feet long).[4]

Ensure the soil is well-tilled to a fine consistency, free of large clods and undecomposed

plant material.[4][11]

Soil moisture should be between 60-70% of its water-holding capacity to ensure pathogens

are in a sensitive state and to facilitate the chemical reactions.[11]

2. Fumigant Application:

Dazomet:

Apply the granular product evenly over the soil surface using a calibrated spreader.[11]

Immediately incorporate the granules into the soil to a depth of at least 20 cm using a

rototiller or similar equipment.[11]

Metam Sodium:

Shank Injection: Inject the liquid fumigant into the soil at a specified depth using

specialized equipment.[2]

Chemigation: Apply through a sprinkler irrigation system to the soil surface.[2]

3. Soil Sealing:

Immediately after application and incorporation, seal the soil surface to retain the MITC gas.

[2]
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This can be achieved by covering the plots with polyethylene tarps or by applying

approximately 1 inch of irrigation water to create a water seal.[2][3]

The sealing period typically lasts for 7-14 days.[5]

4. Aeration:

After the sealing period, remove the tarps (if used) and allow the soil to aerate.[2]

Cultivation can help to dissipate any remaining fumigant.[4]

A cress seed germination test can be used to ensure no phytotoxic residues remain before

planting a crop.[5]

5. Efficacy Assessment:

Weed Density: Count the number of weeds per unit area at specified intervals after

treatment.[2]

Weed Biomass: Harvest the above-ground weed tissue from a defined area and determine

its dry weight.[2]

Visual Ratings: Visually assess the percentage of weed control in treated plots compared to

untreated control plots.[2]
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Caption: Experimental workflow for fumigant efficacy testing.
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Caption: Decomposition pathways of Dazomet and Metam Sodium to MITC.

Conclusion
Both dazomet and metam sodium are effective broad-spectrum soil fumigants that provide

robust weed control through the generation of MITC.[2] The selection between the two often

hinges on practical considerations such as available application equipment, soil type, and the

specific weed pressures of a given site.[2] Dazomet, with its granular formulation, may be

advantageous for achieving uniform distribution in the topsoil when properly incorporated.[2][3]

Conversely, the liquid formulation of metam sodium might offer better penetration into deeper

soil layers in certain application scenarios.[2][3] For optimal performance of either product,

meticulous attention to soil preparation, moisture content, and sealing techniques is

paramount.[2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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